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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B606671

An In-depth Technical Guide to Mordant Orange
6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Orange 6, also known by its Colour Index name C.I. 26520, is a synthetic dye
belonging to the double azo class of compounds.[1] It is primarily utilized in the textile industry
for dyeing various natural and synthetic fibers, including wool, silk, nylon, leather, and fur.[1] Its
application as a mordant dye means it requires a chemical agent, known as a mordant, to bind
effectively to the fabric, thereby enhancing the fastness and longevity of the color. This
technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of Mordant Orange 6, with a focus on information relevant to
scientific researchers.

Chemical Structure and Identification

Mordant Orange 6 is a sodium salt of a complex aromatic azo compound. Its chemical
structure is characterized by two azo groups (-N=N-) connecting three aromatic rings.

IUPAC Name: disodium;4-[[4-[(3-carboxy-4-
oxidophenyl)diazenyl]phenyl]diazenyl]benzenesulfonate
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Chemical Formula: Ci19H12N4Na206S[1]

Molecular Structure: Double azo class[1]

Physicochemical Properties

Mordant Orange 6 is a red-orange powder with specific solubility and spectral characteristics.
[1] A summary of its key quantitative properties is presented in the table below.

Property Value Reference
Molecular Weight 470.37 g/mol [1]

CAS Number 3564-27-0/ 25747-21-1 [1]

Melting Point >300°C [2]
Solubility in Water 80 g/L at 80°C [1112]

Amax 381 nm [2]

pKa 11.49, 11.71 (at 25°C) 2]

Appearance: Red-orange powder.[1]

Solubility: Soluble in water, resulting in a yellow to orange solution. It is slightly soluble in
ethanol and acetone.[1]

Behavior in Acids: In concentrated sulfuric acid, it produces a red-light purple solution, which
turns to a yellow-light orange upon dilution. In concentrated hydrochloric acid, it forms a purple
solution that eventually decolorizes.[1]

Synthesis of Mordant Orange 6

The synthesis of Mordant Orange 6 is a two-step process involving diazotization followed by
an azo coupling reaction.

Manufacturing Method: The synthesis begins with the diazotization of 4-((4-
Aminophenyl)diazenyl)benzenesulfonic acid. The resulting diazonium salt is then coupled with
2-Hydroxybenzoic acid (salicylic acid) to form the final dye molecule.[1]
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Experimental Protocol: A Representative Synthesis

The following is a representative experimental protocol for the synthesis of Mordant Orange 6,
based on general procedures for azo dye synthesis.

Materials:

e 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid
e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e 2-Hydroxybenzoic acid (salicylic acid)

e Sodium hydroxide (NaOH)

e Sodium chloride (NaCl)

e ICce

Distilled water

Procedure:

Part 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

Dissolve a specific molar equivalent of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid in a
dilute solution of sodium hydroxide.

e Cool the solution to 0-5°C in an ice bath.

o Slowly add a solution of sodium nitrite (1 molar equivalent) in water to the cooled solution,
keeping the temperature below 5°C.

» In a separate beaker, prepare a solution of hydrochloric acid (2.5 molar equivalents).

e Slowly add the cold amine-nitrite solution to the hydrochloric acid solution, ensuring the
temperature remains between 0-5°C. Stir vigorously.
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e The formation of the diazonium salt is indicated by a change in the solution's appearance.
Maintain the cold temperature for the subsequent coupling reaction.

Part 2: Azo Coupling
o Dissolve 2-Hydroxybenzoic acid (1 molar equivalent) in a dilute sodium hydroxide solution.
e Cool this solution to 0-5°C in an ice bath.

o Slowly add the previously prepared cold diazonium salt solution to the cold 2-
Hydroxybenzoic acid solution.

e Maintain a basic pH by adding a sodium hydroxide solution as needed to facilitate the
coupling reaction.

o Continue stirring the mixture in the ice bath for 1-2 hours to ensure the completion of the
reaction.

e The dye will precipitate out of the solution. Isolate the solid dye by filtration.
e Wash the crude dye with a saturated sodium chloride solution to remove impurities.

e Dry the purified Mordant Orange 6 in a vacuum oven at a low temperature.
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Part 1: Diazotization

Acid (HCI)
Sodium Nitrite (NaNOz2)
A((4. N |
benzenesulfonic acid
Part 2: Azo Coupling Purification

Sodium Hydroxide (NaOH) C"“"(‘é‘_’gﬂﬁ“;ﬁ:&“p"g‘)"“““ I ipitati I Gz (’S,Zﬁ:?;fi?"g“ ¢ l—»l Filtration |—> Washing with NaCl solution |—> Purified Mordant Orange 6
2. ic acid f
(Salicylic Acid)

Diazonium Salt Solution
(0-5°C) |

Slow Addition
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Start: Undyed Wool Yarn

Scouring
(Washing with mild soap)

Pre-mordanting
(Alum solution, 80-90°C, 1 hr)

Dyeing
(Mordant Orange 6 solution, 80-90°C, 1 hr)

Cooling in Dyebath
(Overnight)

Rinsing
(Until water is clear)

Washing and Final Rinse

Drying

End: Dyed Wool Yarn

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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